Cas no 1171576-91-2 (1-(4-chlorophenyl)-3-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]urea)

• Product Name: 1-(4-chlorophenyl)-3-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]urea
• CAS No: 1171576-91-2
• MF: C₁₉H₂₅ClN₄O
• MW: 360.881003141403
• CID: 5507099
• Update Time: 2025-06-03

1-(4-chlorophenyl)-3-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-chlorophenyl)-N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-
• 1-(4-chlorophenyl)-3-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]urea

• Inchi： 1S/C19H25ClN4O/c1-23(2)17-11-5-14(6-12-17)18(24(3)4)13-21-19(25)22-16-9-7-15(20)8-10-16/h5-12,18H,13H2,1-4H3,(H2,21,22,25)
• InChI Key： FSRBJBGJTJNYQQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NCC(N(C)C)C1=CC=C(N(C)C)C=C1)=O

Additional information on 1-(4-chlorophenyl)-3-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]urea

1-(4-Chlorophenyl)-3-[2-(Dimethylamino)-2-[4-(Dimethylamino)Phenyl]Ethyl]Urea: A Comprehensive Overview

1-(4-Chlorophenyl)-3-[2-(Dimethylamino)-2-[4-(Dimethylamino)Phenyl]Ethyl]Urea, also known by its CAS number 1171576-91-2, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of ureas, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile properties. The molecule's structure features a urea group linked to two aromatic rings, one of which is substituted with a chlorine atom, while the other contains dimethylamino groups. These substituents contribute to the compound's stability, reactivity, and potential for bioactivity.

The synthesis of 1-(4-Chlorophenyl)-3-[2-(Dimethylamino)-2-[4-(Dimethylamino)Phenyl]Ethyl]Urea involves a multi-step process that typically begins with the preparation of intermediates such as chloroarenes and dimethylaminophenols. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further enhancing the scalability of this compound.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential lead molecule for drug development. Its structure suggests potential interactions with various biological targets, including enzymes and receptors. For instance, studies have indicated that the compound may exhibit anti-inflammatory or antioxidant properties due to its ability to scavenge free radicals and modulate cellular signaling pathways. These findings are supported by recent in vitro experiments conducted by researchers at leading institutions, which highlight the compound's potential in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Beyond pharmacology, 1-(4-Chlorophenyl)-3-[2-(Dimethylamino)-2-[4-(Dimethylamino)Phenyl]Ethyl]Urea has also found applications in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated that this compound can be incorporated into organic semiconductors, enhancing their charge transport properties and stability under ambient conditions. This opens up possibilities for its use in flexible electronics, sensors, and photovoltaic devices.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal. Preliminary results suggest that the compound exhibits low acute toxicity but may require further testing to assess long-term effects on ecosystems. Regulatory agencies are closely monitoring these findings to establish guidelines for its industrial use.

In conclusion, 1-(4-Chlorophenyl)-3-[2-(Dimethylamino)-2-[4-(Dimethylamino)Phenyl]Ethyl]Urea (CAS No: 1171576-91-2) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset for future innovations in medicine, materials science, and beyond. Continued research will undoubtedly unlock new insights into its properties and expand its utility in addressing global challenges.